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CAS No.: 307334-58-3

Cat. No.: B1243121

Get Quote

This technical guide provides a comprehensive overview of the pharmacodynamic properties of

Qlaira® (estradiol valerate/dienogest), a combined oral contraceptive with a unique four-phasic

dynamic dosing regimen. The content is tailored for researchers, scientists, and drug

development professionals, offering detailed insights into the mechanism of action, hormonal

effects, and clinical outcomes associated with this formulation.

Introduction
Qlaira® represents a significant development in oral contraception by utilizing estradiol

valerate, a prodrug of the natural estrogen 17β-estradiol, in place of the synthetic estrogen

ethinylestradiol commonly found in other combined oral contraceptives (COCs). This is

combined with dienogest, a fourth-generation progestin with potent progestogenic and

antiandrogenic properties.[1][2] The dynamic dosing regimen, characterized by an estrogen

step-down and a progestin step-up, is designed to provide effective ovulation inhibition, good

cycle control, and a favorable bleeding profile.[3]

Table 1: Qlaira® Dynamic Dosing Regimen
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Day(s)
Estradiol Valerate

(E2V) Dose (mg)

Dienogest (DNG)

Dose (mg)
Tablet Color

1-2 3 0 Dark Yellow

3-7 2 2 Medium Red

8-24 2 3 Light Yellow

25-26 1 0 Dark Red

27-28 0 (Placebo) 0 (Placebo) White

Mechanism of Action
The contraceptive effect of Qlaira® is multifactorial, primarily centered on the inhibition of

ovulation through the synergistic actions of estradiol valerate and dienogest on the

hypothalamic-pituitary-ovarian (HPO) axis.[3] Additional mechanisms include changes to the

cervical mucus and the endometrium, which create an unfavorable environment for sperm

penetration and implantation, respectively.

Hypothalamic-Pituitary-Ovarian (HPO) Axis Modulation
The combination of estrogen and progestin in Qlaira® provides negative feedback on the

hypothalamus and pituitary gland. This leads to a reduction in the pulsatile secretion of

gonadotropin-releasing hormone (GnRH) from the hypothalamus and a blunted response of the

pituitary to GnRH. Consequently, the secretion of both follicle-stimulating hormone (FSH) and

luteinizing hormone (LH) is suppressed.

Estradiol Valerate: The estrogen component primarily suppresses the release of FSH, which

is crucial for the recruitment and growth of ovarian follicles in the early follicular phase.[3] By

preventing the development of a dominant follicle, estradiol valerate contributes significantly

to the inhibition of ovulation.

Dienogest: The progestin component is instrumental in suppressing the mid-cycle LH surge,

the direct trigger for ovulation.[3] This potent antigonadotropic activity of dienogest is a key

factor in the contraceptive efficacy of Qlaira®.
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Fig. 1: Modulation of the HPO axis by Qlaira®.

Peripheral Actions
Cervical Mucus: Dienogest alters the composition and viscosity of the cervical mucus,

making it thicker and less permeable to sperm. This impedes the transport of sperm through

the cervical canal.

Endometrium: The dynamic dosing of estradiol valerate and dienogest results in a thin,

atrophic, and unreceptive endometrium for implantation.[4] Dienogest's potent progestogenic

effect induces early secretory transformation and subsequent decidualization, which is not

conducive to blastocyst implantation.

Quantitative Pharmacodynamic Data
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Clinical studies have quantified the pharmacodynamic effects of Qlaira®, demonstrating its

high contraceptive efficacy and impact on ovarian function and the endometrium.

Ovulation Inhibition
The primary measure of contraceptive efficacy is the inhibition of ovulation. This is often

assessed using the Hoogland score, a composite measure based on follicular size, serum

estradiol, and progesterone levels.

Table 2: Ovulation Inhibition in Clinical Trials

Study

Regimen

Cycle

Number

Ovulation

Rate (%)

(95% CI)

Pearl Index

(Unadjusted)

Pearl Index

(Adjusted for

Method

Failure)

Reference

E2V 3mg (d1-

2), E2V

2mg/DNG

2mg (d3-7),

E2V

2mg/DNG

3mg (d8-24),

E2V 1mg

(d25-26)

2
3.13 (0.2 -

6.05)
0.73 - 1.27 0.34 - 0.72 [5]

Asian

Population

Study

13 cycles N/A 0.63 0.39 [6][7]

Note: N/A indicates that the specific ovulation rate was not reported in the provided search

results for this particular study.

Endometrial Effects
The dynamic dosing regimen of Qlaira® leads to significant changes in the endometrium,

contributing to its contraceptive and therapeutic effects, particularly in the management of

heavy menstrual bleeding.
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Table 3: Endometrial Thickness in Clinical Trials

Study

Population

Treatment

Duration

Mean

Endometrial

Thickness

Key Findings Reference

Women

undergoing

hysteroscopic

polypectomy

9-11 days of

Qlaira

Significantly less

than in the

proliferative

phase of a

spontaneous

cycle

Improved

visualization and

ease of surgery

[8]

Postmenopausal

women (different

E2V/DNG

combination)

1 year

Maintained

atrophic

endometrium

No cases of

endometrial

hyperplasia

[9]

Experimental Protocols
The pharmacodynamic properties of Qlaira® have been established through rigorous clinical

trials. The following outlines a typical experimental protocol for assessing ovulation inhibition

and cycle control for a combined oral contraceptive like Qlaira®.

Study Design for Ovulation Inhibition
Design: Prospective, randomized, open-label, multicenter study.

Participants: Healthy, sexually active women of reproductive age (typically 18-35 years) with

a history of regular menstrual cycles.

Inclusion Criteria:

Good general health as confirmed by medical history, physical examination, and laboratory

tests.

Regular menstrual cycles (e.g., 21-35 days).
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Willingness to use the assigned oral contraceptive as the sole method of birth control.

Informed consent.[10][11][12]

Exclusion Criteria:

Contraindications to COCs (e.g., history of thromboembolic disorders, hormone-sensitive

malignancies, severe liver disease).

Pregnancy or lactation.

Use of medications known to interact with hormonal contraceptives.[13][14]

Intervention: Administration of the dynamic dosing regimen of Qlaira® for a specified number

of cycles (e.g., 3 to 13 cycles).

Assessments:

Transvaginal Ultrasonography: Performed serially throughout the cycle to monitor follicular

development (size and number of follicles).

Hormonal Assays: Blood samples are collected at regular intervals to measure serum

levels of FSH, LH, estradiol, and progesterone using methods like chemiluminescent

immunoassays or liquid chromatography-tandem mass spectrometry.[8][15]

Hoogland Score Assessment: A composite score is calculated based on the maximum

follicular diameter, peak estradiol levels, and peak progesterone levels to determine if

ovulation has occurred.[6][16][17]

Cycle Control: Participants maintain daily diaries to record bleeding and spotting patterns.
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Fig. 2: Experimental workflow for a clinical trial of Qlaira®.

Signaling Pathways
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The pharmacodynamic effects of estradiol valerate and dienogest are mediated through their

interaction with specific intracellular receptors, leading to the modulation of gene expression

and cellular function.

Estradiol Signaling Pathway
Estradiol, the active metabolite of estradiol valerate, primarily acts through nuclear estrogen

receptors (ERα and ERβ).

Estradiol Valerate Estradiol (E2)Metabolism

Estrogen Receptor (ER) Dimerization
HSP

Nucleus Estrogen Response Element (ERE)Binds to Modulation of
Gene Transcription

Suppression of
FSH Synthesis
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Fig. 3: Simplified genomic signaling pathway of estradiol.

Dienogest Signaling Pathway
Dienogest is a selective agonist of the progesterone receptor (PR). Its binding to the PR

initiates a signaling cascade that results in the modulation of target gene expression in

progestin-responsive tissues like the endometrium and hypothalamus.
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Fig. 4: Simplified genomic signaling pathway of dienogest.

Conclusion
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The dynamic dosing regimen of Qlaira®, combining estradiol valerate and dienogest,

represents a sophisticated approach to oral contraception. Its pharmacodynamic profile is

characterized by effective suppression of the HPO axis, leading to robust ovulation inhibition.

The unique step-down of estrogen and step-up of progestin contribute to good cycle control

and endometrial stability. The data from clinical trials underscore its high contraceptive efficacy

and favorable safety profile. This technical guide provides a foundational understanding of the

core pharmacodynamic principles of Qlaira® for professionals in the field of reproductive

health and drug development. Further research into the long-term metabolic and vascular

effects of this natural estrogen-containing oral contraceptive will continue to refine its clinical

application.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Estradiol Valerate and Estradiol Valerate/Dienogest (Natazia) Tablets: The First Four-
Phasic Oral Contraceptive - PMC [pmc.ncbi.nlm.nih.gov]

2. bayer.com [bayer.com]

3. dovepress.com [dovepress.com]

4. webofjournals.com [webofjournals.com]

5. researchgate.net [researchgate.net]

6. Contraceptive efficacy and safety of estradiol valerate/dienogest in a healthy female
population: a multicenter, open-label, uncontrolled Phase III study - PMC
[pmc.ncbi.nlm.nih.gov]

7. dovepress.com [dovepress.com]

8. Endometrial preparation with estradiol plus dienogest (Qlaira) for office hysteroscopic
polypectomy: randomized pilot study - PubMed [pubmed.ncbi.nlm.nih.gov]

9. Endometrial microstructure after long-term use of a 91-day extended-cycle oral
contraceptive regimen - PubMed [pubmed.ncbi.nlm.nih.gov]

10. celerion.com [celerion.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1243121/docs?utm_src=pdf-body#pharmacodynamic-properties-of-qlaira-s-dynamic-dosing-regimen-an-in-depth-technical-guide
https://www.benchchem.com/product/b1243121/docs?utm_src=pdf-body#pharmacodynamic-properties-of-qlaira-s-dynamic-dosing-regimen-an-in-depth-technical-guide
https://www.benchchem.com/product/b1243121?utm_src=pdf-custom-synthesis#bc-rfq
https://pmc.ncbi.nlm.nih.gov/articles/PMC2993067/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2993067/
https://www.bayer.com/sites/default/files/QLAIRA_EN_PI.pdf
https://www.dovepress.com/article/download/8101
https://webofjournals.com/index.php/5/article/download/3310/3270
https://www.researchgate.net/publication/51877878_Estradiol_ValerateDienogest_A_Novel_Combined_Oral_Contraceptive
https://pmc.ncbi.nlm.nih.gov/articles/PMC5995293/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5995293/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5995293/
https://www.dovepress.com/article/download/38711
https://pubmed.ncbi.nlm.nih.gov/22322156/
https://pubmed.ncbi.nlm.nih.gov/22322156/
https://pubmed.ncbi.nlm.nih.gov/15639074/
https://pubmed.ncbi.nlm.nih.gov/15639074/
https://www.celerion.com/wp-content/uploads/2023/07/Celerion_Womens-Health-Oral-Contraceptives_WP_Final.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1243121?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


11. Rapid Signaling of Estrogen in Hypothalamic Neurons Involves a Novel G-Protein-
Coupled Estrogen Receptor that Activates Protein Kinase C - PMC [pmc.ncbi.nlm.nih.gov]

12. Membrane-initiated estradiol signaling in immortalized hypothalamic N-38 neurons -
PMC [pmc.ncbi.nlm.nih.gov]

13. Ovulation inhibition with four variations of a four-phasic estradiol valerate/dienogest
combined oral contraceptive: results of two prospective, randomized, open-label studies -
PubMed [pubmed.ncbi.nlm.nih.gov]

14. selleckchem.com [selleckchem.com]

15. Estradiol rapidly regulates membrane estrogen receptor alpha levels in hypothalamic
neurons - PubMed [pubmed.ncbi.nlm.nih.gov]

16. Natazia: References [hcp.natazia.com]

17. Estradiol valerate and dienogest: a new approach to oral contraception - PMC
[pmc.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Pharmacodynamic Properties of Qlaira's Dynamic
Dosing Regimen: An In-depth Technical Guide]. BenchChem, [2026]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1243121/docs#pharmacodynamic-properties-of-
qlaira-s-dynamic-dosing-regimen-an-in-depth-technical-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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